Cas no 64085-68-3 (1,2-Benzenediamine, N-[4-[(trifluoromethyl)sulfonyl]phenyl]-)

• Product Name: 1,2-Benzenediamine, N-[4-[(trifluoromethyl)sulfonyl]phenyl]-
• CAS No: 64085-68-3
• MF: C₁₃H₁₁F₃N₂O₂S
• MW: 316.298852205276
• CID: 1669029
• Update Time: 2024-09-03

1,2-Benzenediamine, N-[4-[(trifluoromethyl)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N-[4-[(trifluoromethyl)sulfonyl]phenyl]-
• 1,2-Benzenediamine, N1-[4-[(trifluoromethyl)sulfonyl]phenyl]-

• Inchi： 1S/C13H11F3N2O2S/c14-13(15,16)21(19,20)10-7-5-9(6-8-10)18-12-4-2-1-3-11(12)17/h1-8,18H,17H2
• InChI Key： PPBFHKPPHLZWRR-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(S(C(F)(F)F)(=O)=O)C=C2)=CC=CC=C1N

Computed Properties

• Exact Mass: 316.04943

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 431.3±45.0 °C(Predicted)
• PSA: 72.19
• pka: 4.51±0.10(Predicted)